2-Methyl-3-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]quinoxaline

• IUPAC Name: 2-methyl-3-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]quinoxaline
• InChI: InChI=1S/C20H23N5O/c1-14-7-8-19(24-23-14)26-13-16-9-11-25(12-10-16)20-15(2)21-17-5-3-4-6-18(17)22-20/h3-8,16H,9-13H2,1-2H3
• InChI Key: YEMJZQNWXLZWQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OCC2CCN(CC2)C3=NC4=CC=CC=C4N=C3C
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol

Description

2-Methyl-3-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]quinoxaline is a novel compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery.

Mechanism of Action

The mechanism of action of 2-Methyl-3-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]quinoxaline is not fully understood. However, it is believed to act as a potent antagonist of the dopamine D3 receptor, which is involved in various neurological disorders, including addiction and schizophrenia.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to have a high affinity for the dopamine D3 receptor and may have potential therapeutic effects in the treatment of addiction and other neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Methyl-3-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]quinoxaline in lab experiments is its high potency and selectivity for the dopamine D3 receptor. However, its limitations include its low solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research on 2-Methyl-3-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]quinoxaline. These include the development of more potent and selective analogs, the investigation of its potential therapeutic effects in the treatment of addiction and other neurological disorders, and the exploration of its mechanism of action at the molecular level.
In conclusion, this compound is a novel compound with potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery. Its high potency and selectivity for the dopamine D3 receptor make it a promising candidate for the development of new drugs and pharmacological tools. However, further research is needed to fully understand its mechanism of action and potential therapeutic effects.

Synthesis Methods

The synthesis of 2-Methyl-3-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]quinoxaline involves several steps, including the reaction of 2-methyl-3-nitroquinoxaline with 6-methyl-3-pyridazinecarboxaldehyde, followed by reduction and cyclization. The final product is obtained after purification using various chromatographic techniques.

Scientific Research Applications

The potential applications of 2-Methyl-3-[4-[(6-methylpyridazin-3-yl)oxymethyl]piperidin-1-yl]quinoxaline in scientific research are vast. This compound has shown promising results in the field of medicinal chemistry, where it can be used as a lead compound for the development of new drugs. It has also shown potential as a pharmacological tool for studying the mechanism of action of various receptors and enzymes.